N-(4-methylbenzyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(2-piperidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C24H27N3O2/c1-18-8-10-19(11-9-18)16-25-23(28)17-29-21-7-5-6-20-12-13-22(26-24(20)21)27-14-3-2-4-15-27/h5-13H,2-4,14-17H2,1H3,(H,25,28)
• InChI Key: VQSVKJMWPJYWRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCCCC4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

N-(4-methylbenzyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide, also known as MQPA, is a synthetic compound that has been extensively studied in scientific research. It is a potent inhibitor of several proteases, including thrombin, trypsin, and factor Xa. MQPA has been shown to have promising applications in the areas of drug discovery, cancer research, and cardiovascular disease.

Scientific Research Applications

Fragment-Based Design of H4 Receptor-Ligands

A study by Smits et al. (2008) employed a fragment-based design to synthesize and evaluate compounds at the human histamine H4 receptor (H4R), identifying new lead structures for H4R ligands with significant anti-inflammatory properties in vivo. This research underscores the potential of designing targeted therapies for inflammatory conditions using structured chemical frameworks (Smits et al., 2008).

Inotropic Evaluation of Piperidine-Quinoline Carboxamides

Liu et al. (2009) synthesized a series of piperidine-quinoline carboxamides and evaluated them for their positive inotropic activity, highlighting the therapeutic potential of these compounds in cardiovascular diseases. This research demonstrates the significance of chemical synthesis in discovering new drugs with favorable activity profiles (Liu et al., 2009).

Structural Aspects of Quinoline Derivatives

Karmakar et al. (2007) explored the structural aspects of amide-containing isoquinoline derivatives, revealing insights into their crystalline and gel formation properties. This study provides foundational knowledge on the physicochemical properties of quinoline derivatives, which can inform their applications in drug design and development (Karmakar et al., 2007).

Anti-Tubercular Activity of Quinolin-4-Yloxyacetamides

Research by Pissinate et al. (2016) identified 2-(quinolin-4-yloxy)acetamides as potent in vitro inhibitors of Mycobacterium tuberculosis growth, offering promising leads for tuberculosis treatment. This work illustrates the potential of quinoline derivatives in addressing infectious diseases and underscores the need for ongoing discovery of antitubercular agents (Pissinate et al., 2016).